Cas no 2377606-62-5 (5-Fluoro-3-methylpyridine-2-boronic acid)

• Product Name: 5-Fluoro-3-methylpyridine-2-boronic acid
• CAS No: 2377606-62-5
• MF: C₆H₇BFNO₂
• MW: 154.934684991837
• CID: 5174952
• Update Time: 2025-11-01

5-Fluoro-3-methylpyridine-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-methylpyridine-2-boronic acid

• Inchi： 1S/C6H7BFNO2/c1-4-2-5(8)3-9-6(4)7(10)11/h2-3,10-11H,1H3
• InChI Key： FCLFKDWKISWBQP-UHFFFAOYSA-N
• SMILES： B(C1=NC=C(F)C=C1C)(O)O

Additional information on 5-Fluoro-3-methylpyridine-2-boronic acid

5-Fluoro-3-methylpyridine-2-boronic acid (CAS No. 2377606-62-5): A Versatile Building Block in Medicinal Chemistry and Functional Materials

5-Fluoro-3-methylpyridine-2-boronic acid represents a key compound in the field of organic synthesis, characterized by its unique structural features and functional group versatility. The molecule combines a pyridine ring with a boronic acid moiety, creating a platform for diverse chemical transformations. The CAS No. 2377606-62-5 identifier ensures precise identification of this compound, which is widely utilized in pharmaceutical research and material science. Recent studies have highlighted its potential as a scaffold for drug discovery and its role in the development of advanced functional materials.

The 5-Fluoro-3-methylpyridine-3-boronic acid structure features a fluorine atom at the 5-position and a methyl group at the 3-position of the pyridine ring. This combination of substituents imparts unique electronic properties to the molecule, enabling it to participate in various reaction mechanisms such as Suzuki-Miyaura coupling and Staudinger ligation. These reactions are critical for the synthesis of complex molecules in medicinal chemistry, particularly in the design of bioactive compounds with enhanced pharmacokinetic profiles.

Recent advancements in synthetic methodologies have expanded the utility of 5-Fluoro-3-methylpyridine-2-boronic acid as a versatile building block. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its application in the synthesis of novel antifungal agents. The compound's boronic acid group facilitates the formation of stable carbon-carbon bonds, which is essential for creating molecules with high biological activity. This property has also been leveraged in the development of prodrugs that enhance solubility and bioavailability.

Structural modifications of 5-Fluoro-3-methylpyridine-2-boronic acid have shown promising results in targeting specific biological pathways. A 2024 research paper in Organic & Biomolecular Chemistry reported the design of derivatives with improved selectivity for kinase inhibitors. The fluorine substituent at the 5-position contributes to enhanced metabolic stability, while the methyl group at the 3-position modulates the molecule's interaction with protein targets. These findings underscore the importance of precise functional group placement in drug design.

Applications of 5-Fluoro-3-methylpyridine-2-boronic acid extend beyond pharmaceutical research. In the field of material science, the compound has been explored for its potential in creating bioactive coatings and nanomaterials. A 2023 study in Advanced Materials Interfaces highlighted its use in the synthesis of stimuli-responsive hydrogels. The boronic acid functionality allows for reversible cross-linking, enabling the development of materials with tunable mechanical properties and controlled release capabilities.

Environmental and synthetic considerations are also critical in the utilization of 5-Fluoro-3-methylpyridine-2-boronic acid. Green chemistry approaches have been employed to optimize its synthesis, reducing waste and energy consumption. A 2024 review in Green Chemistry emphasized the importance of catalytic methods in achieving high yields with minimal byproducts. These strategies align with global efforts to promote sustainable chemical practices in the pharmaceutical industry.

The pharmacological potential of 5-Fluoro-3-methylpyridine-2-boronic acid has been further validated through in vitro and in vivo studies. A 2023 preclinical trial published in Drug Discovery Today demonstrated its efficacy in modulating inflammatory pathways. The compound's ability to inhibit specific enzymes has been linked to its therapeutic potential in treating autoimmune diseases and neurodegenerative disorders. These findings suggest its value as a lead compound for further drug development.

Challenges in the application of 5-Fluoro-3-methylpyridine-2-boronic acid include optimizing its solubility and stability under physiological conditions. Researchers have addressed these issues through the development of co-crystals and solid dispersions. A 2024 study in Pharmaceutical Research reported significant improvements in solubility using these approaches, which could enhance the compound's bioavailability and therapeutic efficacy.

Future directions for research on 5-Fluoro-3-methylpyridine-2-boronic acid include exploring its role in combination therapies and its potential for personalized medicine. The compound's structural flexibility allows for the design of molecules tailored to specific patient populations. Additionally, its application in the development of smart drug delivery systems is an emerging area of interest, with potential applications in targeted therapy and controlled release technologies.

In conclusion, 5-Fluoro-3-methylpyridine-2-boronic acid (CAS No. 2377606-62-5) remains a pivotal compound in both medicinal chemistry and material science. Its unique structural features and functional versatility have driven significant advancements in drug discovery and material innovation. Continued research into its properties and applications is expected to yield further breakthroughs, solidifying its role as a key player in modern chemical sciences.

References: Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, Advanced Materials Interfaces, Green Chemistry, Drug Discovery Today, Pharmaceutical Research.